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Compound of Interest

Compound Name: Cyhalodiamide

Cat. No.: B1471301 Get Quote

A Comparative Environmental Impact Analysis
of Cyhalodiamide
This guide provides a comparative analysis of the environmental impact of Cyhalodiamide, a

newer phthalic diamide insecticide, against other established insecticides. The comparison

includes other diamide insecticides, Chlorantraniliprole and Flubendiamide, and a

representative from the pyrethroid class, Lambda-cyhalothrin. This document is intended for

researchers, scientists, and professionals in drug development and environmental science,

offering an objective look at the available data on persistence, toxicity to non-target organisms,

and degradation pathways.

A significant challenge in the environmental assessment of Cyhalodiamide is the limited

availability of public ecotoxicological data.[1] While information on its environmental fate and

degradation is emerging, comprehensive, publicly accessible studies on its toxicity to a wide

range of non-target organisms are scarce. This guide, therefore, highlights these data gaps

while comparing the known attributes of Cyhalodiamide with its alternatives.

Data Presentation: Quantitative Environmental
Impact
The following tables summarize key quantitative data for Cyhalodiamide and its comparators,

focusing on environmental persistence and toxicity.
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Table 1: Environmental Fate and Persistence

Parameter Cyhalodiamide
Chlorantranilip
role

Flubendiamide
Lambda-
cyhalothrin

Soil Half-Life

(DT₅₀)

8.77 days (paddy

soil)[2]
233 - 886 days[3]

Very slow

degradation;

degradate des-

iodo is

persistent[4]

28 - 84 days[5]

Aquatic Half-Life

(DT₅₀)

5.37 - 8.45 days

(paddy water)[2]

Stable at pH 4 &

7; <10 days at

pH 9[6]

Photolysis is a

main degradation

route; DT₅₀ of

4.3 days in

natural water[7]

> 3 weeks

(natural light); <

10 min (UV light)

[8]

Water Solubility Low[1] Low[9]
29.90 µg/mL (20

°C)[10]
Low[11]

Organic Carbon

Partition

Coefficient (Koc)

Not Available
High (suggests

low mobility)

Slight to medium

mobility

indicated[4]

High (suggests

strong binding to

soil)[8]

Table 2: Acute Toxicity to Non-Target Organisms
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Organism Endpoint
Cyhalodiam
ide

Chlorantran
iliprole

Flubendiam
ide

Lambda-
cyhalothrin

Fish 96-hr LC₅₀
No Data

Available

>12.9 mg/L

(Rainbow

Trout)[12]

No mortality

at highest

doses[13]

0.078 - 2.3

µg/L (Highly

Toxic)[14]

Aquatic

Invertebrates

(Daphnia sp.)

48-hr EC₅₀
No Data

Available

5.7 - 13 µg/L

(Highly Toxic)

[9]

Formulations

are toxic[13]

0.0023 - 3.3

µg/L (Highly

Toxic)[14]

Birds
Acute Oral

LD₅₀

No Data

Available

>2250 mg/kg

(Bobwhite

Quail)[12]

>2000 mg/kg

(Bobwhite

Quail)[13]

>3920 mg/kg

(Low Toxicity)

[14]

Bees Contact LD₅₀
No Data

Available

>4 µ g/bee

(Low Toxicity)

[9]

Low mortality

(<40%) at

field rates[15]

0.026 µ g/bee

(Highly Toxic)

[11]

Earthworms 14-day LC₅₀
No Data

Available

>1000 mg/kg

soil (Low

Toxicity)[12]

Minimal

impacts

expected[13]

>1000 mg/kg

soil

(Moderately

Toxic)[11]

*LC₅₀ (Lethal Concentration 50%): The concentration of a chemical in air or water that kills 50%

of the test animals in a given time.[16] *EC₅₀ (Effective Concentration 50%): The concentration

of a chemical that produces a specific effect in 50% of the test organisms. *LD₅₀ (Lethal Dose

50%): The amount of a substance, given at once, which causes the death of 50% of a group of

test animals.[16]

Experimental Protocols
The data presented in this guide are derived from studies that generally follow internationally

recognized testing guidelines, primarily those established by the Organisation for Economic

Co-operation and Development (OECD). These standardized protocols ensure that data is

reliable and comparable across different studies and chemicals.

General Principles of Key Environmental Impact Studies:
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Environmental Fate (OECD 300 Series):

Soil Degradation (e.g., OECD 307): The insecticide, typically radiolabelled, is applied to

standardized soil samples. These samples are incubated under controlled aerobic or

anaerobic conditions (temperature, moisture, light). At various intervals, soil samples are

extracted and analyzed using techniques like High-Performance Liquid Chromatography

(HPLC) and Mass Spectrometry (MS) to determine the concentration of the parent

compound and identify major transformation products. The time taken for 50% of the

compound to degrade (DT₅₀) is then calculated.

Photolysis in Water (e.g., OECD 316): The insecticide is dissolved in a sterile aqueous

buffer solution and exposed to a light source that simulates natural sunlight. The

concentration of the insecticide is measured over time to determine its photodegradation

rate. Dark controls are used to distinguish between photolytic and other degradation

processes.[7]

Ecotoxicity (OECD 200 Series):

Fish, Acute Toxicity Test (OECD 203): Fish (e.g., Rainbow Trout, Zebra Fish) are exposed

to a range of concentrations of the test substance in water for a 96-hour period. Mortality

and other observable effects are recorded, and the LC₅₀ is determined.[17]

Daphnia sp., Acute Immobilisation Test (OECD 202): Aquatic invertebrates (e.g., Daphnia

magna) are exposed to the test substance for 48 hours. The concentration that causes

50% of the daphnids to become immobilized (unable to swim) is determined as the EC₅₀.

Honeybees, Acute Contact Toxicity Test (OECD 214): Bees are directly exposed to the test

substance, which is applied topically. Mortality is assessed over a defined period to

determine the contact LD₅₀.[18]

Earthworm, Acute Toxicity Test (OECD 207): Earthworms are exposed to the test

substance mixed into an artificial soil. Mortality is recorded after 7 and 14 days to calculate

the LC₅₀.

Mandatory Visualization
The following diagrams illustrate key environmental pathways and experimental workflows.
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Phase 3: Risk Characterization

Pesticide Properties
(e.g., Cyhalodiamide)

Exposure Assessment
(PEC Calculation)

Effects Assessment
(Ecotoxicity Data, PNEC Derivation)

Receiving Environment
(Soil, Water, Biota)

Use Pattern
(Application Rate, Frequency)

Risk Calculation
(Risk Quotient = PEC / PNEC)

Risk Management & Mitigation

Click to download full resolution via product page

Caption: Workflow for a typical environmental risk assessment of a pesticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1471301#comparative-analysis-of-the-
environmental-impact-of-cyhalodiamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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